Cas no 941880-17-7 (5-bromo-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)furan-2-carboxamide)

• Product Name: 5-bromo-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)furan-2-carboxamide
• CAS No: 941880-17-7
• MF: C₁₉H₁₃BrN₄O₃
• MW: 425.235522985458
• CID: 5983229
• PubChem ID: 18569242
• Update Time: 2025-06-12

5-bromo-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)furan-2-carboxamide
• 5-bromo-N-[3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]furan-2-carboxamide
• 941880-17-7
• F2224-0225
• 5-bromo-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)furan-2-carboxamide
• 5-bromo-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)furan-2-carboxamide
• AKOS024629517

• Inchi： 1S/C19H13BrN4O3/c1-11-22-17-14(6-3-9-21-17)19(26)24(11)13-5-2-4-12(10-13)23-18(25)15-7-8-16(20)27-15/h2-10H,1H3,(H,23,25)
• InChI Key： PVBKALMPQRBARD-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CC=CC(N2C(C)=NC3=NC=CC=C3C2=O)=C1)=O

Computed Properties

• Exact Mass: 424.01710g/mol
• Monoisotopic Mass: 424.01710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.8Ų

Additional information on 5-bromo-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)furan-2-carboxamide

5-bromo-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)furan-2-carboxamide (CAS No. 941880-17-7): An Overview

5-bromo-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)furan-2-carboxamide (CAS No. 941880-17-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities, including anti-cancer and anti-inflammatory properties.

The chemical structure of 5-bromo-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)furan-2-carboxamide is characterized by a furan ring linked to a substituted phenyl group and a pyrido[2,3-d]pyrimidine moiety. The presence of the bromine atom and the methyl group in the pyrido[2,3-d]pyrimidine ring contributes to its unique pharmacological profile. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity.

In terms of its synthesis, 5-bromo-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)furan-2-carboxamide can be prepared through a multi-step process involving the condensation of appropriate starting materials. The synthetic route typically involves the formation of the pyrido[2,3-d]pyrimidine core followed by functionalization with the furan and phenyl moieties. This synthetic strategy allows for the fine-tuning of the compound's properties by varying substituents on the core structure.

The biological activity of 5-bromo-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)furan-2-carboxamide has been extensively studied in various in vitro and in vivo models. One of its key applications is in cancer therapy. Research has shown that this compound exhibits potent anti-proliferative effects against several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anti-cancer properties, 5-bromo-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)furan-2-carboxamide has also demonstrated anti-inflammatory activity. Studies have indicated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality makes it a promising candidate for the development of multi-target drugs that can address both cancer and inflammatory diseases.

The pharmacokinetic properties of 5-bromo-N-(3-{2-methyl-4-o xo - 3 H , 4 H - p y i d o [ 2 , 3 - d ] p y r i m i d i n - 3 - y l } p h e n y l ) f u r a n - 2 - c a r b o x a m i d e have been evaluated in preclinical studies. These studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to enhance its pharmacokinetic profile and reduce potential side effects.

The safety profile of 5-bromo-N-(3-{2-methyl-4-o xo - 3 H , 4 H - p y i d o [ 2 , 3 - d ] p y r i m i d i n - 3 - y l } p h e n y l ) f u r a n - 2 - c a r b o x a m i d e has also been investigated in animal models. Toxicity studies have indicated that it is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments will be required before it can advance to clinical trials.

In conclusion, 5-bromo-N-(3-{2-methyl-4-o xo - 3 H , 4 H - p y i d o [ 2 , 3 - d ] p y r i m i d i n - 3 - y l } p h e n y l ) f u r a n - 2 - c a r b o x a m i d e (CAS No. 941880-17-7) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable lead compound for further research and development. Ongoing studies are expected to provide more insights into its potential therapeutic applications and pave the way for its eventual use in clinical settings.